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Linetastine: Key Properties and Quantitative
Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Linetastine

CAS No.: 110501-66-1

Cat. No.: S1481853

The table below summarizes the available chemical, storage, and solubility information for Linetastine,

compiled from chemical supplier databases and a primary research article [1] [2].

Property Specification

CAS Number 159776-68-8 [1] [2]

Molecular Formula Css5H40N20s [1] [2]

Molecular Weight 584.7 g/mol [1] [2]

Synonyms TMK-688, TMK688, YM 257, Linazolast [1] [2] [3]
Mechanism of Action 5-lipoxygenase (5-LOX) inhibitor; Histamine antagonist [1] [2]
Research Applications Asthma, atherosclerosis, peptic ulcers [1] [2]

Storage Condition Powder: -20°C for 3 years; in solvent: -80°C for 1 year [2]
Solubility (in DMSO) 50 mg/mL (85.51 mM) [2]

Solubility and Solution Preparation For preparing stock solutions in DMSO, you can use the following

dilution guide [2]:
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Desired Concentration

Volume to Add per 1 mg of Linetastine

1mM

5mM

10 mM

20 mM

50 mM

1.7103 mL

0.3421 mL

0.1710 mL

0.0855 mL

0.0342 mL

Proposed Experimental Workflow for Solubility

Profiling

Since detailed protocols for linetastine are unavailable, the diagram below outlines a general workflow for

experimental solubility profiling, which you can adapt for this compound.
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Research Context and Development Status

Understanding linetastine's background can help guide your research strategy.

¢ Primary Biological Action: Linetastine is characterized as a 5-lipoxygenase (5-LOX) inhibitor
that also acts as a histamine antagonist, inhibiting leukotriene production while blocking histamine
effects [1] [2].

¢ Development Status: According to the Adisinsight profile, Linetastine has been discontinued from
clinical development for several conditions, including allergic rhinitis, asthma, atherosclerosis, and
peptic ulcers [3]. This status likely contributes to the scarcity of publicly available detailed
experimental data.
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Research Recommendations

To compensate for the lack of specific protocols, here are practical steps you can take:

e Leverage Modern Prediction Tools: For initial solubility screening across various solvents, consider
using machine learning-based prediction tools like the fastsolv model mentioned in one search
result [4]. This can help prioritize solvents for experimental validation.

¢ Adapt General Formulation Protocols: The patent for an inflammatory disease treatment
composition [5] describes general methods for creating liposomal formulations containing
antihistamines, which could be adapted for linetastine.

e Consult Broader Pathway Databases: For constructing signaling pathways, utilize public resources
like KEGG, Reactome, and WikiPathways [6]. You can map linetastine's known 5-LOX and
histamine receptor targets onto relevant pathways such as the Arachidonic Acid Metabolism
pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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